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Compound of Interest

Compound Name: Carbon tetrafluoride

CAS No.: 75-73-0

Cat. No.: B1216895

Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Carbon Tetrafluoride (CF₄). The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals by outlining necessary personal

protective equipment, operational protocols, and emergency plans.

Emergency Overview
Carbon tetrafluoride is a colorless, non-flammable gas.[1] It is typically shipped as a liquid

under pressure.[1] The primary hazards are its potential to act as a simple asphyxiant in high

concentrations and the risk of frostbite from contact with the liquefied gas.[2][3] Gas cylinders

may rupture or explode when exposed to heat.[1][4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and depends on the potential for exposure. Always

handle Carbon Tetrafluoride in a well-ventilated area.[1]
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Exposure Scenario
Eye & Face

Protection

Skin & Body

Protection

Respiratory

Protection

Gaseous Form (Well-

Ventilated Area)

Safety glasses are

recommended.[4][6]

Protective clothing is

generally not required.

[4][6] Wear safety

shoes when handling

cylinders.[7]

Not typically required

if ventilation is

adequate.

Liquefied Gas or

Potential for High

Concentrations

Wear splash-resistant

safety goggles and a

face shield.[4][6]

Wear cold-insulating

gloves and

appropriate protective

clothing to prevent

skin from freezing.[4]

[6]

A self-contained

breathing apparatus

(SCBA) is necessary

in case of oxygen

displacement.[1][3]

Procedural Guidance for Handling and Storage
Adherence to proper procedures is paramount for safely managing Carbon Tetrafluoride in a

laboratory setting.

Safe Handling Protocol
Risk Assessment: Before handling, assess the potential for gas release and oxygen

displacement. Ensure emergency exits are accessible.[1]

Ventilation: Always handle Carbon Tetrafluoride in a well-ventilated area.[1][8]

Equipment Check: Use equipment rated for cylinder pressure.[9] Inspect all equipment,

including gloves, prior to use.[5]

Cylinder Handling: Wear leather safety gloves and safety shoes when handling cylinders.[7]

Protect cylinders from physical damage; do not drag, roll, or drop them.[7]

Dispensing: Use a regulator to safely discharge gas from the cylinder. Close the cylinder

valve after each use and when empty.[9]
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Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[5]

Storage Plan
Location: Store cylinders in a cool, dry, well-ventilated, and approved area, away from direct

sunlight.[1][8][9]

Positioning: Cylinders must be stored upright and firmly secured to prevent them from falling.

[9]

Temperature: Cylinder temperatures should not exceed 52°C (125°F).[9]

Segregation: Store away from incompatible materials, such as powdered metals.[1]

Emergency and Disposal Procedures
Accidental Release Measures

Evacuate: Immediately evacuate all personnel from the affected area.[1]

Ventilate: Increase ventilation to the area.

Stop Leak (If Safe): If it can be done without personal risk, stop the flow of gas.[6][7]

Respiratory Protection: Wear a self-contained breathing apparatus (SCBA) when entering an

area with a potential leak unless the atmosphere is proven to be safe.[1][7]

Isolate: Isolate the hazard area and deny entry to unnecessary personnel.[6]

First Aid
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Exposure Type Procedure

Inhalation

Move the victim to an uncontaminated area. If

breathing has stopped, apply artificial

respiration. Keep the victim warm and at rest.

Seek immediate medical attention.[1][3][7]

Frostbite (Skin Contact)

For contact with the liquid, warm the affected

area in a water bath with a temperature of 107°F

(41.6°C). Do NOT use hot water.[4] If warm

water is not available, gently wrap the affected

part in blankets. Do not rub the affected area.

Seek immediate medical attention.[6]

Frostbite (Eye Contact)

Immediately flush the eyes with plenty of

lukewarm water for at least 15 minutes.[4]

Remove contact lenses if it can be done easily.

[1] Seek immediate medical attention.[6]

Disposal Plan
Unused Product: Do not attempt to dispose of residual or unused quantities yourself. Return

the container to the supplier.[7]

Surplus Solutions: For surplus and non-recyclable solutions, contact a licensed professional

waste disposal service.[5][9]

Environmental Protection: Do not let the product enter drains or sewer systems.[1]

Packaging: Empty pressure vessels should be returned to the supplier.[9] Other

contaminated packaging should be disposed of as unused product.[5]

Physical and Chemical Properties
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Property Value

Molecular Formula CF₄

Molecular Weight 88.01 g/mol [4]

Appearance Colorless Gas[1]

Odor Odorless[1][4]

Boiling Point -128 °C (-198 °F)[4]

Melting Point -184 °C (-299 °F)[1]

Vapor Density (air=1) 3.05[4]

ACGIH TLV (as F) 2.5 mg/m³ (8 hours)[9]

OSHA PEL 1989 (as F) 2.5 mg/m³ (8 hours)[9]

Workflow for Handling Carbon Tetrafluoride
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Preparation & Handling

Emergency Response

Disposal

1. Risk Assessment
- Identify hazards

- Ensure ventilation

2. Select PPE
- Goggles/Face Shield

- Insulated Gloves

3. Safe Handling
- Secure cylinder

- Use rated equipment

4. Storage
- Cool, ventilated area

- Store upright
Accidental Release? Exposure Event?

5. End of Use
- Close valve

Evacuate &
Ventilate

Yes

Wear SCBA &
Stop Leak (If Safe)

Administer First Aid
- Inhalation -> Fresh Air

- Frostbite -> Lukewarm Water

Yes

Seek Medical Attention
6. Disposal

- Return cylinder to supplier
- Use licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbon Tetrafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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